Cas no 206867-52-9 (2',5'-Dimethoxy-[1,1':4',1''-terphenyl]-4,4''-dicarbonitrile)

• Product Name: 2',5'-Dimethoxy-[1,1':4',1''-terphenyl]-4,4''-dicarbonitrile
• CAS No: 206867-52-9
• MF: C₂₂H₁₆N₂O₂
• MW: 340.374645233154
• CID: 1094105
• PubChem ID: 10712179
• Update Time: 2025-04-20

2',5'-Dimethoxy-[1,1':4',1''-terphenyl]-4,4''-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2',5'-Dimethoxy-[1,1':4',1''-terphenyl]-4,4''-dicarbonitrile
• 4-[4-(4-cyanophenyl)-2,5-dimethoxyphenyl]benzonitrile
• 206867-52-9

• Inchi： 1S/C22H16N2O2/c1-25-21-11-20(18-9-5-16(14-24)6-10-18)22(26-2)12-19(21)17-7-3-15(13-23)4-8-17/h3-12H,1-2H3
• InChI Key： BCQNLSGWSDQLFO-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C2C=CC(C#N)=CC=2)C(=CC=1C1C=CC(C#N)=CC=1)OC

Computed Properties

• Exact Mass: 340.121177757g/mol
• Monoisotopic Mass: 340.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 66Ų